Cas no 18259-45-5 ( )

• Product Name: &nbsp
• CAS No: 18259-45-5
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 907051
• PubChem ID: 10704266
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 11-methyldibenzo[1,2-a:1',2'-e][7]annulen-11-ol
• 5-Hydroxy-5-methyl-5H-dibenzo[a,d]cycloheptene
• 5-hydroxy-5-methyl-5H-dibenzo<a,d>cycloheptene
• 5-Methyl-5-suberenol
• SCHEMBL10925551
• DTXSID20443758
• AGN-PC-0N951V
• 5-Methyl-5H-dibenzo[a,d]cyclohepten-5-ol
• 2-Methyltricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaen-2-ol
• 18259-45-5
• &nbsp;

• Inchi： 1S/C16H14O/c1-16(17)14-8-4-2-6-12(14)10-11-13-7-3-5-9-15(13)16/h2-11,17H,1H3
• InChI Key： KLQHVNZBDPYFDJ-UHFFFAOYSA-N
• SMILES： OC1(C)C2C=CC=CC=2C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 222.10400
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.42620